Cas no 125305-79-5 (Ethyl 2-(benzo[d]thiazol-2-yl)-2-methylpropanoate)
125305-79-5 structure
Product Name:Ethyl 2-(benzo[d]thiazol-2-yl)-2-methylpropanoate
CAS No:125305-79-5
MF:C13H15NO2S
MW:249.32870221138
CID:2108751
Update Time:2023-08-03
Ethyl 2-(benzo[d]thiazol-2-yl)-2-methylpropanoate Chemical and Physical Properties
Names and Identifiers
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- ethyl 2-(benzo[d]thiazol-2-yl)-2-methylpropanoate
- FSBLLLYYNCJWMS-UHFFFAOYSA-N
- ethyl 2-methyl-2-(2-benzothiazolyl)propionate
- Ethyl 2-(benzo[d]thiazol-2-yl)-2-methylpropanoate
-
- Inchi: 1S/C13H15NO2S/c1-4-16-12(15)13(2,3)11-14-9-7-5-6-8-10(9)17-11/h5-8H,4H2,1-3H3
- InChI Key: FSBLLLYYNCJWMS-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C1C(C(=O)OCC)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 293
- Topological Polar Surface Area: 67.4
Ethyl 2-(benzo[d]thiazol-2-yl)-2-methylpropanoate Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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